3-methyl-5-(trifluoroacetyl)-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one

• IUPAC Name: 3-methyl-5-(2,2,2-trifluoroacetyl)-3,4-dihydro-1H-1,5-benzodiazepin-2-one
• InChI: InChI=1S/C12H11F3N2O2/c1-7-6-17(11(19)12(13,14)15)9-5-3-2-4-8(9)16-10(7)18/h2-5,7H,6H2,1H3,(H,16,18)
• InChI Key: FSTRHNCNBQIHHN-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(C2=CC=CC=C2NC1=O)C(=O)C(F)(F)F
• Molecular Formula: C12H11F3N2O2
• Molecular Weight: 272.22 g/mol

Description

3-methyl-5-(trifluoroacetyl)-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one (MTBD) is a benzodiazepine derivative that has gained attention in recent years due to its potential applications in scientific research. MTBD has a unique chemical structure that makes it a promising candidate for various research studies.

Mechanism of Action

3-methyl-5-(trifluoroacetyl)-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one acts as a positive allosteric modulator of GABA receptors, which are the primary inhibitory neurotransmitter receptors in the brain. By binding to specific sites on the receptor, 3-methyl-5-(trifluoroacetyl)-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one enhances the activity of GABA, resulting in increased inhibition of neuronal activity. This leads to a sedative and anxiolytic effect, making 3-methyl-5-(trifluoroacetyl)-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one a potential therapeutic agent for anxiety disorders and other neurological conditions.
Biochemical and Physiological Effects
3-methyl-5-(trifluoroacetyl)-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one has been shown to have several biochemical and physiological effects in animal studies. It has been reported to increase GABAergic neurotransmission, reduce anxiety-like behavior, and induce sedation. 3-methyl-5-(trifluoroacetyl)-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one has also been shown to have anticonvulsant effects, making it a potential treatment for epilepsy. However, more research is needed to fully understand the biochemical and physiological effects of 3-methyl-5-(trifluoroacetyl)-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one.

Advantages and Limitations for Lab Experiments

3-methyl-5-(trifluoroacetyl)-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one has several advantages for lab experiments, including its unique chemical structure, which makes it a useful tool for studying GABA receptors and their modulators. 3-methyl-5-(trifluoroacetyl)-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one is also relatively easy to synthesize, making it readily available for research purposes. However, one limitation of 3-methyl-5-(trifluoroacetyl)-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one is its potential toxicity, which must be carefully monitored in animal studies.

Future Directions

There are several future directions for research on 3-methyl-5-(trifluoroacetyl)-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one. One area of interest is the development of new drugs based on the structure of 3-methyl-5-(trifluoroacetyl)-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one, with improved efficacy and safety profiles. Another area of interest is the investigation of the long-term effects of 3-methyl-5-(trifluoroacetyl)-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one on neuronal function and behavior. Additionally, more research is needed to fully understand the biochemical and physiological effects of 3-methyl-5-(trifluoroacetyl)-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one, as well as its potential applications in the treatment of neurological disorders.

Synthesis Methods

3-methyl-5-(trifluoroacetyl)-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one can be synthesized using a variety of methods, including the reaction of 2-amino-5-methylbenzoic acid with trifluoroacetic anhydride and acetic anhydride. The resulting product is then treated with hydrazine hydrate to yield 3-methyl-5-(trifluoroacetyl)-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one. Other methods for synthesizing 3-methyl-5-(trifluoroacetyl)-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one have also been reported in the literature.

Scientific Research Applications

3-methyl-5-(trifluoroacetyl)-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one has been studied for its potential applications in various scientific research areas, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, 3-methyl-5-(trifluoroacetyl)-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one has been investigated for its ability to modulate GABA receptors, which are involved in the regulation of anxiety and other neurological functions. In pharmacology, 3-methyl-5-(trifluoroacetyl)-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one has been studied for its potential as an anti-anxiety and sedative agent. In medicinal chemistry, 3-methyl-5-(trifluoroacetyl)-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one has been investigated for its potential as a lead compound for the development of new drugs with improved efficacy and safety profiles.